Cas no 2225146-02-9 (2-phenyl-2-(trifluoromethyl)piperidine hydrochloride)

• Product Name: 2-phenyl-2-(trifluoromethyl)piperidine hydrochloride
• CAS No: 2225146-02-9
• MF: C₁₂H₁₅ClF₃N
• MW: 265.702412843704
• CID: 6446825
• PubChem ID: 136576403
• Update Time: 2025-09-27

2-phenyl-2-(trifluoromethyl)piperidine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-phenyl-2-(trifluoromethyl)piperidine hydrochloride

• Inchi： 1S/C12H14F3N.ClH/c13-12(14,15)11(8-4-5-9-16-11)10-6-2-1-3-7-10;/h1-3,6-7,16H,4-5,8-9H2;1H
• InChI Key： XXGBZTGCAYVTRT-UHFFFAOYSA-N
• SMILES： C(C1(C2C=CC=CC=2)NCCCC1)(F)(F)F.Cl

Additional information on 2-phenyl-2-(trifluoromethyl)piperidine hydrochloride

Comprehensive Overview of 2-phenyl-2-(trifluoromethyl)piperidine hydrochloride (CAS No. 2225146-02-9)

The compound 2-phenyl-2-(trifluoromethyl)piperidine hydrochloride (CAS No. 2225146-02-9) is a highly specialized chemical entity that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structural features, including the piperidine core, phenyl ring, and trifluoromethyl group, make it a versatile intermediate for the synthesis of bioactive molecules. Researchers are particularly interested in its potential applications in central nervous system (CNS) drug development, given the prevalence of piperidine derivatives in neurologically active compounds.

In recent years, the demand for fluorinated compounds like 2-phenyl-2-(trifluoromethyl)piperidine hydrochloride has surged due to their enhanced metabolic stability and bioavailability. This aligns with the growing trend in drug discovery to optimize pharmacokinetic properties. The trifluoromethyl group is a key motif in modern medicinal chemistry, often employed to improve binding affinity and selectivity. As such, this compound is frequently searched in databases like SciFinder and Reaxys under queries such as "piperidine-based CNS drugs" or "trifluoromethylated building blocks."

The synthesis of 2-phenyl-2-(trifluoromethyl)piperidine hydrochloride typically involves multi-step organic transformations, including nucleophilic substitution and reductive amination. Its hydrochloride salt form ensures better solubility for formulation studies, a critical factor in preclinical development. Analytical characterization via NMR, HPLC, and mass spectrometry confirms its high purity, meeting the stringent requirements of regulatory agencies like the FDA and EMA.

Beyond pharmaceuticals, this compound has potential applications in material science, particularly in the design of fluorinated polymers with unique thermal and chemical resistance. Industry professionals often explore its utility in coatings and adhesives, leveraging the trifluoromethyl group's hydrophobic properties. This dual applicability in life sciences and industrial chemistry makes it a subject of cross-disciplinary research.

Environmental and safety profiles of 2-phenyl-2-(trifluoromethyl)piperidine hydrochloride are rigorously evaluated to comply with REACH and OSHA guidelines. Its stable shelf life under recommended storage conditions (-20°C, desiccated) ensures reliability for long-term projects. Researchers frequently inquire about "scalable synthesis routes" or "patented applications," reflecting its commercial relevance.

In summary, 2-phenyl-2-(trifluoromethyl)piperidine hydrochloride (CAS No. 2225146-02-9) exemplifies the convergence of innovation in synthetic chemistry and applied sciences. Its structural complexity and functional adaptability position it as a valuable asset for both academic and industrial laboratories addressing challenges in drug design and advanced materials.